3,6-Dimethoxy-19-norpregna-1,3,5,7,9-pentaen-20-one
Overview
Description
3,6-Dimethoxy-19-norpregna-1,3,5,7,9-pentaen-20-one is a 20-oxo steroid.
Scientific Research Applications
Pyrolysis and Synthesis
- The pyrolysis of maleic anhydride or dimethyl maleate adducts of certain steroids leads to compounds like 3β-acetoxy-19-norergosta-5,7,9,22-tetraen-11-one and 19-norergosta-3,5,7,9,22-pentaen-11-one, which are structurally related to 3,6-Dimethoxy-19-norpregna-1,3,5,7,9-pentaen-20-one (Connolly, Muircheartaigh, & Thomson, 1970).
Structural Studies
- Structural analysis of related compounds, such as 4-methylpregna-1,3,5(10)-trien-20-one and 4-methylpregna-1,3,5(10),16-tetraen-20-one, provides insights into the rearrangement processes of these steroids and their potential applications in medicinal chemistry (Uyanik, Malay, Hanson, Hitchcock, & Tiryakioglu, 2006).
Antimalarial and Cytotoxic Activities
- Certain norpregnane glycosides, structurally related to 3,6-Dimethoxy-19-norpregna-1,3,5,7,9-pentaen-20-one, exhibit moderate antimalarial and cytotoxic activities. This highlights the potential of these compounds in developing new therapeutic agents (Kittakoop, Suttisri, Chaichantipyuth, Vethchagarun, & Suwanborirux, 1999).
Intermediate in Steroid Synthesis
- The compound serves as a key intermediate in the synthesis of 3,20-dihydroxy-19-norpregnatrienes, which are known as antagonists of estrogen receptor and cytotoxic agents. This indicates its role in the development of novel drugs targeting hormone-dependent diseases (Kuznetsov, Levina, Shashkov, & Zavarzin, 2018).
Metabolism Studies
- Understanding the metabolism of related steroids, such as 3-hydroxy-19-norpregna-1,3,5(10)-trien-20-one, helps in developing insights into how these compounds are processed in biological systems, which is crucial for their therapeutic application (Schulster & Kellie, 1967).
properties
CAS RN |
5836-99-7 |
|---|---|
Product Name |
3,6-Dimethoxy-19-norpregna-1,3,5,7,9-pentaen-20-one |
Molecular Formula |
C22H26O3 |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
1-[(13S,14R,17S)-3,6-dimethoxy-13-methyl-11,12,14,15,16,17-hexahydrocyclopenta[a]phenanthren-17-yl]ethanone |
InChI |
InChI=1S/C22H26O3/c1-13(23)19-7-8-20-17-12-21(25-4)18-11-14(24-3)5-6-15(18)16(17)9-10-22(19,20)2/h5-6,11-12,19-20H,7-10H2,1-4H3/t19-,20+,22-/m1/s1 |
InChI Key |
JAAOEGCBXVGVLL-RZUBCFFCSA-N |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@@H]2[C@@]1(CCC3=C4C=CC(=CC4=C(C=C23)OC)OC)C |
SMILES |
CC(=O)C1CCC2C1(CCC3=C4C=CC(=CC4=C(C=C23)OC)OC)C |
Canonical SMILES |
CC(=O)C1CCC2C1(CCC3=C4C=CC(=CC4=C(C=C23)OC)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-amino-N-cyclohexyl-N,1-dimethyl-[1,3]thiazolo[3,2-a]benzimidazole-2-carboxamide](/img/structure/B1193876.png)
